1-Bromo-2-(2-bromo-1-chlorotrifluoroethyl)cyclohexane

• IUPAC Name: 1-bromo-2-(2-bromo-1-chloro-1,2,2-trifluoroethyl)cyclohexane
• InChI: InChI=1S/C8H10Br2ClF3/c9-6-4-2-1-3-5(6)7(11,12)8(10,13)14/h5-6H,1-4H2
• InChI Key: KVDWIHTZFHVBDS-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C(C1)C(C(F)(F)Br)(F)Cl)Br
• Molecular Formula: C8H10Br2ClF3
• Molecular Weight: 358.42 g/mol
• CAS No.: 232602-77-6

Description

1-Bromo-2-(2-bromo-1-chlorotrifluoroethyl)cyclohexane is a useful research compound. Its molecular formula is C8H10Br2ClF3 and its molecular weight is 358.42. The purity is usually 95%.
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Scientific Research Applications

Bromo-Amination Applications

1-Bromo-2-(2-bromo-1-chlorotrifluoroethyl)cyclohexane and related compounds have been studied for their potential in organic synthesis, particularly in bromo-amination reactions. For instance, intramolecular bromo-amination of cyclohexadiene aminals has been demonstrated as a method for the one-pot discrimination of olefins within the cyclohexane system. This approach facilitates the asymmetric synthesis of compounds like (-)-gamma-lycorane (Fujioka et al., 2006).

Kinetics and Reaction Mechanisms

The kinetics and mechanisms of reactions involving bromo-cyclohexane compounds have been extensively studied. For example, the kinetics of the reaction of bis(sym-collidine)bromonium triflate with various alkenes, including cyclohexene, offers insights into the reaction rates and intermediate formation (Neverov & Brown, 1998). The gas-phase bromination of halogenocyclohexanes, including studies on directive effects and product yields, further contributes to understanding the reaction dynamics of such compounds (Ashton et al., 1973).

Photophysics and Photochemistry

The photophysical properties of bromo-cyclohexane derivatives have been investigated, with studies focusing on phenomena like room-temperature phosphorescence. The inclusion of bromo-naphthol in beta-cyclodextrin in the presence of cyclohexane, for instance, enhances phosphorescence emission (Escandar & Boldrini, 2001).

Conformational Analysis

The conformational preferences of bromo-cyclohexane and similar molecules have been analyzed using techniques like NMR spectroscopy. These studies provide insights into the equilibrium between different conformations and the energy barriers associated with conformational changes (Reeves & Strømme, 1960).